Cas no 1378291-20-3 (3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1378291-20-3
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 5781282
• PubChem ID: 18791119
• Update Time: 2025-05-26

3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1378291-20-3
• EN300-7425904
• 3-[amino(carboxy)methyl]cyclobutane-1-carboxylic acid
• SCHEMBL7398685
• 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C7H11NO4/c8-5(7(11)12)3-1-4(2-3)6(9)10/h3-5H,1-2,8H2,(H,9,10)(H,11,12)
• InChI Key： BULDXYBRBKJFKH-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(C(=O)O)N)C1)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1378291-20-3)

The compound 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1378291-20-3) is a cyclobutane derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both amino and carboxy functional groups, makes it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing peptide mimetics and small molecule inhibitors, which are critical in targeting diseases like cancer and metabolic disorders.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The cyclobutane ring in its structure provides rigidity, which is advantageous for enhancing binding affinity to biological targets. This property aligns with the growing demand for conformationally constrained molecules in medicinal chemistry. Additionally, its carboxylic acid and amino groups allow for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In recent years, the focus on sustainable chemistry and green synthesis has led to increased interest in optimizing the production of 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid. Researchers are exploring eco-friendly catalysts and solvent-free conditions to reduce environmental impact. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

The compound's potential in drug delivery systems is another hot topic. Its ability to form hydrogen bonds and interact with biological membranes makes it a candidate for improving bioavailability of therapeutic agents. This is particularly relevant given the rising demand for oral bioavailability enhancers in the pharmaceutical industry.

From a computational chemistry perspective, 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid has been studied using molecular docking and quantum mechanical calculations. These studies aim to predict its interactions with enzymes and receptors, a common search query among computational chemists. The results have shown promising binding energies, suggesting its utility in designing high-affinity ligands.

Another frequently asked question is about the compound's stability and storage conditions. Due to its carboxylic acid and amino functionalities, it is recommended to store the compound in a cool, dry environment to prevent degradation. This is crucial for maintaining its efficacy in long-term research projects.

The analytical characterization of 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid is also a key area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and identity. These methods are often searched by quality control professionals in the pharmaceutical sector.

In summary, 3-[Amino(carboxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1378291-20-3) is a multifaceted compound with broad applications in drug discovery, green chemistry, and computational modeling. Its unique structural features and functional groups make it a valuable tool for researchers addressing some of the most pressing challenges in modern science.